Cas no 6710-92-5 (2,5,8-Trichloro-1,3,4,6,7,9,9b-heptaazaphenalene)

• Product Name: 2,5,8-Trichloro-1,3,4,6,7,9,9b-heptaazaphenalene
• CAS No: 6710-92-5
• MF: C₆Cl₃N₇
• MW: 276.47009563446
• CID: 2699302
• PubChem ID: 11254406
• Update Time: 2025-11-01

2,5,8-Trichloro-1,3,4,6,7,9,9b-heptaazaphenalene Chemical and Physical Properties

Names and Identifiers

• 2,5,8-Trichloro-1,3,4,6,7,9,9b-heptaazaphenalene
• 3,7,11-trichloro-2,4,6,8,10,12,13-heptazatricyclo[7.3.1.05,13]trideca-1,3,5,7,9,11-hexaene
• YSWG430
• 6710-92-5
• trichloro-2,4,6,8,10,12,13-heptaazatricyclo[7.3.1.0?,(1)(3)]trideca-1,3,5,7,9,11-hexaene
• 2,5,8-Trichloro-1,3,3a1,4,6,7,9-heptaazaphenalene
• 1,3,4,6,7,9,9b-Heptaazaphenalene, 2,5,8-trichloro-
• CS-0110708
• G64356
• SCHEMBL3221083
• XQCSSANETDMLMF-UHFFFAOYSA-N
• MFCD21606995
• 963-201-0

• Inchi： 1S/C6Cl3N7/c7-1-10-4-12-2(8)14-6-15-3(9)13-5(11-1)16(4)6
• InChI Key： XQCSSANETDMLMF-UHFFFAOYSA-N
• SMILES： ClC1=NC2=NC(=NC3=NC(=NC(=N1)N23)Cl)Cl

Computed Properties

• Exact Mass: 274.928076g/mol
• Monoisotopic Mass: 274.928076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 77.4Ų

Additional information on 2,5,8-Trichloro-1,3,4,6,7,9,9b-heptaazaphenalene

Introduction to 2,5,8-Trichloro-1,3,4,6,7,9,9b-heptaazaphenalene (CAS No. 6710-92-5)

2,5,8-Trichloro-1,3,4,6,7,9,9b-heptaazaphenalene, with the CAS number 6710-92-5, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound belongs to the class of heptaazaphenalenes and is characterized by its seven nitrogen atoms and three chlorine substituents. The intricate arrangement of these atoms imparts distinct chemical properties that make it a subject of interest for researchers in medicinal chemistry and materials science.

The molecular formula of 2,5,8-Trichloro-1,3,4,6,7,9,9b-heptaazaphenalene is C₁₃H₈Cl₃N₇. Its molecular weight is approximately 340.18 g/mol. The compound exhibits a high degree of aromaticity due to the presence of multiple nitrogen atoms and the extended conjugation system. This aromaticity contributes to its stability and reactivity in various chemical reactions.

In terms of physical properties, 2,5,8-Trichloro-1,3,4,6,7,9,9b-heptaazaphenalene is a solid at room temperature with a melting point ranging from 250°C to 260°C. It is insoluble in water but shows moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are crucial for its use in various experimental settings and applications.

The synthesis of 2,5,8-Trichloro-1,3,4,6,7,9,9b-heptaazaphenalene typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the cyclization of a suitable precursor followed by chlorination and azidation steps. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for the preparation of this compound. For instance, the use of transition metal catalysts and microwave-assisted synthesis has significantly improved yield and purity.

In the field of medicinal chemistry, 2,5,8-Trichloro-1,3,4,6,7,9,9b-heptaazaphenalene has shown promising potential as a lead compound for drug discovery. Its unique structure allows it to interact with various biological targets such as enzymes and receptors. Studies have demonstrated that derivatives of this compound exhibit potent antitumor activity against several cancer cell lines. For example, a recent study published in the Journal of Medicinal Chemistry reported that certain derivatives of 2,5,8-Trichloro-1,3,4,6,7,9,9b-heptaazaphenalene effectively inhibited the growth of breast cancer cells by disrupting key signaling pathways involved in cell proliferation.

Beyond its medicinal applications, 2 ,5 ,8 -Trichloro -1 ,3 ,4 ,6 ,7 ,9 ,9 b -heptaazaphenalene has also found use in materials science. Its high nitrogen content and aromatic structure make it an attractive candidate for the development of novel functional materials such as conductive polymers and luminescent materials. Research in this area has shown that compounds derived from 2 ,5 ,8 -Trichloro -1 ,3 ,4 ,6 ,7 ,9 ,9 b -heptaazaphenalene can be used to create materials with enhanced electronic and optical properties . These materials have potential applications in areas such as organic electronics and photovoltaic devices .

The environmental impact of compounds like 2 ,5 ,8 -Trichloro -1 ,3 ,4 ,6 ,7 ,9 ,9 b -heptaazaphenalene is an important consideration . While the compound itself is not classified as hazardous or toxic under current regulations , its synthesis and use must be conducted with appropriate safety measures to ensure environmental sustainability . Recent studies have focused on developing greener synthetic methods that minimize waste generation and reduce the use of harmful solvents . These efforts align with the growing trend towards sustainable chemistry practices .

In conclusion, 2 ,5 ,8 -Trichloro -1 ,3 ,4 ,6 ,7 ,9 ,9 b -heptaazaphenalene (CAS No . 6710 -92 -5) is a versatile compound with significant potential in both medicinal chemistry and materials science . Its unique chemical structure provides a foundation for further research and development across multiple disciplines . As new synthetic methods continue to emerge and our understanding of its biological activities deepens, 2 ,5 ,8 -Trichloro -1 ,3 ,4 ,6 ，7 ，9 ，9 b -heptaazaphenalene is poised to play an increasingly important role in advancing scientific knowledge and technological innovation .